Cas no 14191-95-8 (4-Hydroxyphenylacetonitrile)

4-Hydroxyphenylacetonitrile is an organic compound with the molecular formula C₈H₇NO, featuring a hydroxyphenyl group attached to an acetonitrile moiety. This versatile intermediate is widely used in pharmaceutical and agrochemical synthesis, particularly in the production of fine chemicals and active ingredients. Its phenolic hydroxyl group and nitrile functionality make it a valuable precursor for further derivatization, enabling the formation of heterocycles, amines, and carboxylic acids. The compound exhibits good stability under standard conditions and can be efficiently purified via crystallization. Its well-defined reactivity profile allows for selective transformations, making it a preferred choice in multistep synthetic routes.
4-Hydroxyphenylacetonitrile structure
4-Hydroxyphenylacetonitrile structure
Product Name:4-Hydroxyphenylacetonitrile
CAS No:14191-95-8
MF:C8H7NO
MW:133.147281885147
MDL:MFCD00002383
CID:49666
PubChem ID:26548
Update Time:2025-05-27

4-Hydroxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Hydroxyphenyl)acetonitrile
    • 4-HYDROXYPHENYLACETONITRILE
    • P-HYDROXYBENZYL CYANIDE
    • (p-hydroxyphenyl)-acetonitril
    • 4-hydroxy-benzeneacetonitril
    • 4-hydroxybenzeneacetonitrile
    • Acetonitrile, (p-hydroxyphenyl)-
    • Benzeneacetonitrile, 4-hydroxy-
    • p-Hydroxyphenylacetonitrile
    • p-Hydroxybenzacetonitrile
    • 4-Hydroxybenzyl
    • 4-HYDROXY BENZYLCYARIDE
    • PARA-HYDROXYPHENYLACETONITRILE
    • 4-Hydroxybenzyl Cyanide
    • 4-Hydroxybenzyl cyan
    • 4-HydroxybenzylCyanide98+%
    • (4-Hydroxyphenyl)acetonitrile
    • 4-HYDROXYBENZYLCYANIDE
    • PHBC
    • p-hydroxybenzylcyanide
    • 4-(Cyanomethyl)phenol
    • 4-Hydroxyphenylacetic acid nitrile
    • AYKYOOPFBCOXSL-UHFFFAOYSA-N
    • 18Q5J224RM
    • Benzeneacetoni
    • HY-W015823
    • NS00024606
    • 4-(hydroxy)phenyl acetonitrile
    • NSC-76080
    • Q27102019
    • ACETIC ACID,(4-HYDROXYPHENYL),NITRILE 4-HYDROXY-BENZYLCYANIDE
    • NSC 76080
    • EN300-18729
    • FT-0618736
    • DTXSID90161856
    • AE-562/40164564
    • FT-0618737
    • 4-10-00-00554 (Beilstein Handbook Reference)
    • C03766
    • 7898C7A4-5D46-437F-8474-B1E83F66AFE5
    • 14191-95-8
    • SCHEMBL448467
    • Acetonitrile, 4-hydroxyphenyl-
    • CHEBI:16667
    • CS-W016539
    • PS-4572
    • MFCD00002383
    • UNII-18Q5J224RM
    • 3AQ
    • 4-Hydroxyphenylacetonitrile, 98%
    • H0657
    • para-hydroxybenzyl cyanide
    • STR01465
    • PD158329
    • HMS1786P20
    • Z90120144
    • EINECS 238-046-0
    • bmse000441
    • AM10835
    • InChI=1/C8H7NO/c9-6-5-7-1-3-8(10)4-2-7/h1-4,10H,5H
    • (4-hydroxy-phenyl)-acetonitrile
    • AKOS000121408
    • p-hydroxy phenyl acetonitrile
    • Benzeneacetonitrile, 4-hydroxy- (9CI)
    • alpha-cyano-p-cresol
    • NSC76080
    • BRN 1934470
    • AC-10551
    • W-108181
    • 4-Hydroxy-benzeneacetonitrile
    • 4-Hydroxyphenylacetonitrile,98%
    • DB-028916
    • DTXCID6084347
    • 4-Hydroxyphenylacetate nitrile
    • ACETIC ACID,(4-HYDROXYPHENYL),NITRILE 4-HYDROXY-BENZYLCYANIDE
    • 4-Hydroxyphenylacetonitrile
    • MDL: MFCD00002383
    • Inchi: 1S/C8H7NO/c9-6-5-7-1-3-8(10)4-2-7/h1-4,10H,5H2
    • InChI Key: AYKYOOPFBCOXSL-UHFFFAOYSA-N
    • SMILES: OC1C=CC(CC#N)=CC=1
    • BRN: 1934470

Computed Properties

  • Exact Mass: 133.05300
  • Monoisotopic Mass: 133.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1475 (rough estimate)
  • Melting Point: 68.0 to 74.0 deg-C
  • Boiling Point: 150°C/1mmHg(lit.)
  • Flash Point: 178 ºC
  • Refractive Index: 1.5260 (estimate)
  • Solubility: Chloroform, DMSO, Methanol (Slightly)
  • Water Partition Coefficient: Slightly soluble
  • PSA: 44.02000
  • LogP: 1.45828
  • Solubility: Not determined

4-Hydroxyphenylacetonitrile Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H312,H332
  • Warning Statement: P280
  • Hazardous Material transportation number:3439
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S36/37-S36/37/39-S26
  • RTECS:AM0530000
  • Hazardous Material Identification: Xn
  • HazardClass:6.1
  • PackingGroup:III
  • Storage Condition:Store at room temperature
  • Risk Phrases:R20/21/22; R36/37/38
  • Packing Group:III
  • Safety Term:6.1
  • Packing Group:III
  • Hazard Level:6.1

4-Hydroxyphenylacetonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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